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Compound of Interest

Compound Name: 80-O18

Cat. No.: B15574671 Get Quote

Clarification of "80-O18"

Initial analysis suggests that "80-O18" most likely refers to Oxygen-18 (¹⁸O) enriched water

(H₂¹⁸O). The "O18" directly corresponds to the oxygen isotope. However, searches also yielded

information on Polyoxyethylene-80-sorbitan monooleate (Polysorbate 80 or Tween 80) and

Ethanol 80%. This guide will focus on the personal protective equipment and handling

procedures for Oxygen-18 enriched water. If you are working with another substance, it is

imperative to consult its specific Safety Data Sheet (SDS).

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Oxygen-18 enriched water. The following procedural

steps and data are designed to ensure safe laboratory practices and build trust in operational

protocols.

Personal Protective Equipment (PPE) for Oxygen-18
Enriched Water
While Oxygen-18 enriched water has a low order of toxicity, adherence to standard laboratory

safety practices is crucial. The following table summarizes the recommended personal

protective equipment.
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PPE Category Recommended Equipment Specifications and Usage

Eye/Face Protection Safety glasses or goggles

Should be worn to protect

against potential splashes. In

procedures with a high

potential for aerosol

generation, a face shield in

addition to goggles is

recommended.[1]

Skin Protection Standard laboratory coat

A lab coat should be worn to

protect street clothing from

potential spills.[1] For

significant exposure risk,

consider coveralls.

Hand Protection Gloves

While the substance is not

classified as a skin irritant,

gloves should be worn when

handling to avoid unnecessary

contact.[2] The specific type of

glove should be chosen based

on the experimental context

and any other chemicals in

use.

Respiratory Protection
Not generally required under

normal use

If work generates significant

aerosols or vapors, or if

working in a poorly ventilated

area, a NIOSH-approved

respirator may be necessary.

[3] In case of fire, a self-

contained breathing apparatus

(SCBA) is required.[4][5]

Accidental Release and Disposal Measures
Proper planning for accidental releases and disposal is a critical component of laboratory

safety.
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Procedure Action Steps

Accidental Release

1. Ensure adequate ventilation. 2. Wear

appropriate personal protective equipment. 3.

For small spills, absorb with an inert material

(e.g., sand, diatomite). 4. For large spills,

contain the spill and prevent it from entering

sewers or waterways. 5. Collect the absorbed

material and place it in a suitable container for

disposal.

Disposal

1. Observe all federal, state, and local

environmental regulations. 2. Do not dispose of

down the drain unless permitted by local

regulations. 3. Dispose of contaminated

materials (e.g., gloves, absorbent pads) as

chemical waste. 4. Do not re-use empty

containers.[5]

First Aid Procedures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If symptoms

persist, consult a doctor.[6]

Skin Contact

Generally, the product does not irritate the skin.

[6] In case of contact, wash the affected area

with soap and water.

Eye Contact

Rinse the opened eye for several minutes under

running water.[6] If irritation persists, seek

medical attention.

Ingestion If symptoms persist, consult a doctor.[6]
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Experimental Workflow for Handling Oxygen-18
Enriched Water
The following diagram outlines the standard workflow for safely handling Oxygen-18 enriched

water in a laboratory setting.

Preparation

Handling

Post-Experiment Emergency Response

Review Safety Data Sheet (SDS)

Conduct Hazard Assessment

Select and Inspect Personal Protective Equipment (PPE)

Don Appropriate PPE

Perform Experiment in Well-Ventilated Area

Monitor for Spills or Exposures

Properly Doff and Dispose of Contaminated PPE Follow First Aid Procedures for Exposure

If exposure occurs

Execute Spill Cleanup Protocol

If spill occurs

Decontaminate Work Area

Store or Dispose of Oxygen-18 Water as per Protocol

Report Incident to Supervisor
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Oxygen-18 Water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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